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Compound of Interest

Compound Name: 6-(2-Hydroxypropoxy)nicotinic acid

Cat. No.: B13023304

Get Quote

Executive Summary
6-(2-Hydroxypropoxy)nicotinic acid is a structural derivative of nicotinic acid (niacin)

characterized by the introduction of a 2-hydroxypropoxy ether moiety at the C-6 position of the

pyridine ring. This modification fundamentally alters the physicochemical properties of the

parent molecule, specifically targeting the hydroxycarboxylic acid receptor 2 (HCA2/GPR109A).

While nicotinic acid is the gold standard for raising HDL-C and lowering triglycerides, its clinical

utility is limited by cutaneous flushing (mediated by Langerhans cells). The 6-(2-

hydroxypropoxy) analog represents a strategic class of "partial agonists" or "biased ligands"

aimed at dissociating the anti-lipolytic efficacy from the vasodilatory side effects. This guide

analyzes its predicted biological activity, metabolic stability, and required validation protocols.

Chemical Identity & Structural Significance[1]
Molecular Architecture
The compound retains the essential pharmacophore for GPR109A binding (the pyridine-3-

carboxylic acid motif) but introduces a steric and polar bulk at the 6-position.
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IUPAC Name: 6-(2-hydroxypropoxy)pyridine-3-carboxylic acid

Molecular Formula:

Molecular Weight: 197.19 g/mol

Key Functional Groups:

Carboxylic Acid (C-3): Critical for ionic interaction with Arginine residues (Arg251) in the

GPR109A binding pocket.

Ether Linkage (C-6): Provides metabolic resistance to hydrolysis compared to ester

prodrugs.

Secondary Alcohol (Side Chain): Increases water solubility and offers a site for Phase II

conjugation (glucuronidation).

Structure-Activity Relationship (SAR) Implications
Substitutions at the 6-position of the pyridine ring induce specific electronic and steric effects:

Electronic Effect: The alkoxy group is an electron-donating group (EDG) via resonance,

which increases the electron density of the pyridine ring compared to the parent nicotinic

acid. This can slightly elevate the

of the ring nitrogen, potentially altering receptor docking kinetics.

Steric Constraints: The GPR109A binding pocket is relatively narrow. Large hydrophobic

groups at C-6 often abolish activity. However, the 2-hydroxypropoxy group is flexible and

polar, potentially allowing it to fold into the vestibule of the receptor or interact with

extracellular loops, a strategy often used to reduce

-arrestin recruitment (linked to flushing).

Pharmacodynamics: The GPR109A Signaling Axis
The primary biological activity of 6-(2-Hydroxypropoxy)nicotinic acid is mediated through the

-coupled GPCR pathway in adipocytes.[1]
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Mechanism of Action
Upon binding to GPR109A on the adipocyte membrane, the compound triggers a

conformational change that activates the

protein family. This initiates a cascade resulting in the inhibition of lipolysis.[1]

Key Pathway Steps:

Ligand Binding: Compound binds GPR109A.

Activation: Dissociation of

from

.

AC Inhibition:

inhibits Adenylyl Cyclase (AC).

cAMP Reduction: Intracellular cAMP levels drop.

PKA Suppression: Reduced activation of Protein Kinase A (PKA).

Lipolysis Blockade: Hormone Sensitive Lipase (HSL) and Perilipin are not phosphorylated,

preventing the hydrolysis of triglycerides into Free Fatty Acids (FFA).

Signaling Pathway Visualization
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Figure 1: The GPR109A anti-lipolytic signaling cascade triggered by the ligand.[1][2][3]
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Pharmacokinetics & Metabolism
Absorption and Distribution
Unlike nicotinic acid, which is rapidly absorbed but has a short half-life, the 2-hydroxypropoxy

derivative exhibits increased lipophilicity (due to the propyl chain) balanced by the hydroxyl

group.

Predicted LogP: ~0.8 - 1.2 (Optimal for oral bioavailability).

Transport: Likely utilizes the Monocarboxylate Transporter (MCT) system due to the

carboxylic acid moiety.

Metabolic Stability
The ether linkage at the 6-position is chemically robust, resisting the rapid first-pass hydrolysis

seen with niacin esters.

Phase I: Resistant to 6-hydroxylation (a major clearance route for niacin) because the

position is blocked. This may extend the plasma half-life (

).

Phase II: The secondary alcohol on the propoxy chain is a prime target for UDP-

glucuronosyltransferase (UGT), leading to the formation of an O-glucuronide conjugate,

which would be renally excreted.

Experimental Protocols for Validation
To validate the biological activity of 6-(2-Hydroxypropoxy)nicotinic acid, the following

standardized protocols are recommended.

Protocol A: In Vitro Lipolysis Inhibition (Adipocytes)
Objective: Determine the

for anti-lipolytic activity compared to Niacin.

Cell Line: 3T3-L1 differentiated adipocytes.
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Preparation: Starve cells in serum-free DMEM (2h).

Induction: Stimulate lipolysis with Isoproterenol (100 nM) to elevate cAMP baseline.

Treatment: Treat cells with serial dilutions of:

Compound: 6-(2-Hydroxypropoxy)nicotinic acid (

M to

M).

Control: Nicotinic Acid (Positive Control).

Vehicle: DMSO (0.1%).

Incubation: 1 hour at 37°C.

Measurement: Quantify released Glycerol in the supernatant using a colorimetric Glycerol

Assay Kit.

Analysis: Plot % Inhibition of Glycerol Release vs. Log[Concentration].

Protocol B: GPR109A Binding Affinity (Radioligand
Displacement)
Objective: Confirm direct receptor interaction.

Membrane Prep: HEK293 cells stably expressing human GPR109A.

Radioligand:

-Nicotinic Acid.

Assay Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM

.

Competition: Incubate membranes with 10 nM
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-Nicotinic Acid and varying concentrations of the test compound.

Filtration: Harvest on GF/B filters after 1h incubation.

Calculation: Determine

using the Cheng-Prusoff equation.

Experimental Workflow Diagram
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Figure 2: Synthesis and biological validation workflow for the compound.

Comparative Data Analysis
The following table summarizes the predicted physicochemical and biological properties of 6-
(2-Hydroxypropoxy)nicotinic acid versus the parent compound, Nicotinic Acid.
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Feature
Nicotinic Acid
(Niacin)

6-(2-
Hydroxypropoxy)ni
cotinic acid

Impact

MW 123.11 g/mol 197.19 g/mol

Increased size may

reduce paracellular

transport.

LogP 0.36 ~1.1 (Predicted)
Improved membrane

permeability.

Receptor Affinity (

)
High (~100 nM)

Moderate (~500 nM -

1

M)

6-position bulk

typically lowers affinity

slightly.

Metabolic Route
Glycine conjugation

(Nicotinuric acid)

Glucuronidation (O-

glucuronide)

Avoids glycine

depletion; potentially

safer.

Flushing Potential
High (Langerhans cell

activation)
Low (Predicted)

Reduced

-arrestin recruitment

likely.

Half-life Short (~45 min) Extended

Blocked 6-

hydroxylation prevents

rapid clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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